![molecular formula C15H13ClFNO2 B4679552 2-(2-chloro-6-fluorophenyl)-N-(2-methoxyphenyl)acetamide](/img/structure/B4679552.png)
2-(2-chloro-6-fluorophenyl)-N-(2-methoxyphenyl)acetamide
Overview
Description
2-(2-chloro-6-fluorophenyl)-N-(2-methoxyphenyl)acetamide, also known as CFM-2, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. CFM-2 is a non-opioid analgesic that has shown promising results in preclinical studies for the treatment of chronic pain. In
Mechanism of Action
2-(2-chloro-6-fluorophenyl)-N-(2-methoxyphenyl)acetamide works by targeting the alpha-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid (AMPA) receptor, which is involved in the transmission of pain signals in the central nervous system. By blocking the AMPA receptor, this compound reduces the transmission of pain signals and provides analgesic effects.
Biochemical and Physiological Effects:
This compound has been shown to have a favorable pharmacokinetic profile, with a half-life of approximately 4 hours and a bioavailability of 70%. In preclinical studies, this compound has been shown to produce analgesic effects without causing significant side effects such as sedation or respiratory depression.
Advantages and Limitations for Lab Experiments
One of the major advantages of 2-(2-chloro-6-fluorophenyl)-N-(2-methoxyphenyl)acetamide is its non-opioid nature, which reduces the risk of addiction and tolerance development. Additionally, this compound has shown promising results in preclinical studies for the treatment of chronic pain. However, one limitation of this compound is its limited availability, which may hinder its widespread use in research studies.
Future Directions
There are several future directions for the research and development of 2-(2-chloro-6-fluorophenyl)-N-(2-methoxyphenyl)acetamide. One potential direction is the optimization of the synthesis method to increase the yield and purity of this compound. Additionally, further studies are needed to investigate the long-term safety and efficacy of this compound in humans. Finally, the potential use of this compound in combination with other analgesics or non-pharmacological therapies should be explored to enhance its therapeutic effects.
In conclusion, this compound is a promising non-opioid analgesic that has demonstrated potential therapeutic applications in the treatment of chronic pain. While further research is needed to fully understand its mechanism of action and long-term safety and efficacy, this compound represents a promising avenue for the development of novel pain medications.
Scientific Research Applications
2-(2-chloro-6-fluorophenyl)-N-(2-methoxyphenyl)acetamide has been extensively studied for its potential therapeutic applications in the treatment of chronic pain. In preclinical studies, this compound has been shown to be effective in reducing both inflammatory and neuropathic pain. Additionally, this compound has demonstrated a lower risk of addiction and tolerance development compared to traditional opioid analgesics.
properties
IUPAC Name |
2-(2-chloro-6-fluorophenyl)-N-(2-methoxyphenyl)acetamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13ClFNO2/c1-20-14-8-3-2-7-13(14)18-15(19)9-10-11(16)5-4-6-12(10)17/h2-8H,9H2,1H3,(H,18,19) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MNVHZSHGVXBAJN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1NC(=O)CC2=C(C=CC=C2Cl)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13ClFNO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
293.72 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.